Cas no 2138020-91-2 (4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-methyl-, 1,1-dioxide)

• Product Name: 4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-methyl-, 1,1-dioxide
• CAS No: 2138020-91-2
• MF: C₈H₁₈N₂O₂S
• MW: 206.305720806122
• CID: 5299489
• PubChem ID: 165469020
• Update Time: 2025-07-17

4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-methyl-, 1,1-dioxide
• 4-(aminomethyl)-4-[(methylamino)methyl]-1lambda6-thiane-1,1-dione
• 2138020-91-2
• EN300-765817

• Inchi： 1S/C8H18N2O2S/c1-10-7-8(6-9)2-4-13(11,12)5-3-8/h10H,2-7,9H2,1H3
• InChI Key： OXSDHSGKXUZMOY-UHFFFAOYSA-N
• SMILES： S1(CCC(CN)(CNC)CC1)(=O)=O

Computed Properties

• Exact Mass: 206.10889899g/mol
• Monoisotopic Mass: 206.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 382.7±7.0 °C(Predicted)
• pka: 10.01±0.10(Predicted)

Additional information on 4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-methyl-, 1,1-dioxide

Exploring 4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-methyl-, 1,1-dioxide (CAS No. 2138020-91-2): Properties, Applications, and Innovations

The compound 4H-Thiopyran-4,4-dimethanamine, tetrahydro-N4-methyl-, 1,1-dioxide (CAS No. 2138020-91-2) is a specialized organic molecule gaining attention in pharmaceutical and material science research. With its unique thiopyran core and dimethanamine functional groups, this compound exhibits intriguing chemical properties that make it a candidate for diverse applications. Researchers are particularly interested in its potential as a building block for drug discovery and catalysis, aligning with the growing demand for novel heterocyclic compounds in modern chemistry.

Recent studies highlight the role of sulfur-containing heterocycles like 4H-Thiopyran-4,4-dimethanamine derivatives in addressing challenges in medicinal chemistry. The 1,1-dioxide moiety enhances solubility and stability, critical for bioavailability optimization—a hot topic in AI-driven drug design. Computational models now frequently incorporate such scaffolds to predict ADMET properties, reflecting industry trends toward in silico screening.

From a synthetic perspective, the tetrahydro-N4-methyl modification offers steric control, making this compound valuable for asymmetric synthesis. Laboratories focusing on green chemistry explore its use in metal-free catalysis, responding to environmental concerns. The compound’s redox-active characteristics also spark interest in energy storage materials, coinciding with global searches for next-generation battery components.

Analytical techniques for characterizing CAS 2138020-91-2 often involve advanced NMR spectroscopy and mass spectrometry, topics frequently queried in scientific databases. Its crystalline structure has been investigated via X-ray diffraction, revealing insights into molecular packing—a key factor in solid-state chemistry applications.

Innovative formulations leveraging this compound’s amphiphilic nature show promise in drug delivery systems, particularly for CNS-targeting therapeutics. This aligns with rising Google searches on blood-brain barrier penetration strategies. Additionally, its thermal stability makes it relevant to high-performance polymer research, another trending sector.

Quality control protocols for 4H-Thiopyran-4,4-dimethanamine derivatives emphasize HPLC purity analysis, reflecting industry standards queried by quality assurance professionals. Regulatory compliance focuses on ICH guidelines, a frequently searched term in pharmaceutical forums.

Future directions include exploring its photophysical properties for OLED materials, connecting to searches about flexible displays. As patent analyses show growing IP activity around thiopyran-based compounds, this molecule exemplifies the intersection of academic research and industrial innovation.